1-[(2-chlorophenyl)methyl]-3,5-dimethyl-1H-pyrazole-4-carbaldehyde

• IUPAC Name: 1-[(2-chlorophenyl)methyl]-3,5-dimethylpyrazole-4-carbaldehyde
• InChI: InChI=1S/C13H13ClN2O/c1-9-12(8-17)10(2)16(15-9)7-11-5-3-4-6-13(11)14/h3-6,8H,7H2,1-2H3
• InChI Key: HXPWNTAFZNNLJB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1CC2=CC=CC=C2Cl)C)C=O
• Molecular Formula: C13H13ClN2O
• Molecular Weight: 248.71 g/mol
• CAS No.: 882229-36-9

Description

1-[(2-chlorophenyl)methyl]-3,5-dimethyl-1H-pyrazole-4-carbaldehyde is a useful research compound. Its molecular formula is C13H13ClN2O and its molecular weight is 248.71. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Novel Compounds

A range of new compounds, including 2-alkyloxypyridine-3-carbonitriles linked with pyrenyl-pyrazole functions, have been synthesized using 1-(3-chlorophenyl)-3-(pyren-1-yl)-1H-pyrazole-4-carbaldehyde, demonstrating the potential of this compound as a versatile intermediate in organic synthesis (Khalifa, Al-Omar, & Taha, 2017).

Antimicrobial and Anticancer Activity

Studies have synthesized derivatives from ethyl 4-amino-3-(4-chlorophenyl)-pyrazol-5-carboxylate, showing notable in vitro antimicrobial and anticancer activities. Some compounds exhibited higher anticancer activity than the reference drug doxorubicin, highlighting the potential medicinal applications of these derivatives (Hafez, El-Gazzar, & Al-Hussain, 2016).

Crystal Structure Analysis

The crystal structure of 5-chloro-3-methyl-1-phenyl-1H-pyrazole-4-carbaldehyde has been analyzed, providing insights into the molecular structure and potential applications in materials science or molecular engineering (Xu & Shi, 2011).

Synthesis of Pyrazole-Appended Quinolinyl Chalcones

Pyrazole-appended quinolinyl chalcones have been synthesized and evaluated for their antimicrobial properties, highlighting the broad applicability of pyrazole derivatives in developing new antimicrobial agents (Prasath et al., 2015).

Development of Heterocycles with Dyeing Properties

Pyrazole derivatives have been utilized in the synthesis of new heterocycles with dyeing and anticipated biological properties, illustrating the compound's versatility in applications ranging from material sciences to biology (Bagdatli & Ocal, 2012).

Novel Symmetric 1,4-Dihydropyridines Synthesis

The synthesis of 1,4-dihydropyridines bearing a pyrazole moiety has been achieved, demonstrating the compound's utility in creating complex organic structures with potential applications in pharmaceuticals or materials science (Thakrar et al., 2012).